1-(3,5-dimethoxybenzoyl)-N-(4-fluorophenyl)-3-piperidinamine

• IUPAC Name: (3,5-dimethoxyphenyl)-[3-(4-fluoroanilino)piperidin-1-yl]methanone
• InChI: InChI=1S/C20H23FN2O3/c1-25-18-10-14(11-19(12-18)26-2)20(24)23-9-3-4-17(13-23)22-16-7-5-15(21)6-8-16/h5-8,10-12,17,22H,3-4,9,13H2,1-2H3
• InChI Key: VOKFQCTWWPVMOH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)N2CCCC(C2)NC3=CC=C(C=C3)F)OC
• Molecular Formula: C20H23FN2O3
• Molecular Weight: 358.4 g/mol

Description

1-(3,5-dimethoxybenzoyl)-N-(4-fluorophenyl)-3-piperidinamine, also known as FPPP, is a synthetic designer drug that belongs to the class of phenylpiperazine derivatives. It was first synthesized in the 1970s and has been used for scientific research purposes since then. FPPP has gained popularity among researchers due to its unique chemical properties and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-(3,5-dimethoxybenzoyl)-N-(4-fluorophenyl)-3-piperidinamine is still not fully understood. However, it is believed to act as a serotonin-norepinephrine-dopamine reuptake inhibitor (SNDRI). This compound is thought to block the reuptake of these neurotransmitters, leading to an increase in their concentration in the brain. This increase in neurotransmitter levels is believed to be responsible for the antidepressant and anxiolytic effects of this compound.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to increase the levels of serotonin, norepinephrine, and dopamine in the brain. Additionally, this compound has been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a crucial role in neuronal survival and plasticity. This compound has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

1-(3,5-dimethoxybenzoyl)-N-(4-fluorophenyl)-3-piperidinamine has several advantages for lab experiments. It is easy to synthesize and has a high yield. Additionally, this compound is stable and can be stored for long periods without degradation. However, this compound has some limitations for lab experiments. It is a controlled substance and requires special handling and storage. Additionally, the exact mechanism of action of this compound is still not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on 1-(3,5-dimethoxybenzoyl)-N-(4-fluorophenyl)-3-piperidinamine. One direction is to study its potential use in the treatment of neurological disorders such as Parkinson's disease. Another direction is to investigate its potential use as an antidepressant and anxiolytic drug. Additionally, more research is needed to fully understand the mechanism of action of this compound and its effects on the brain. Finally, this compound can be used as a reference standard in forensic and toxicological analysis, and more research is needed to develop more accurate and sensitive analytical methods for its detection.
Conclusion:
In conclusion, this compound is a synthetic designer drug that has been used for scientific research purposes for several decades. It has potential therapeutic applications as an antidepressant, anxiolytic, and antipsychotic drug. This compound acts as a serotonin-norepinephrine-dopamine reuptake inhibitor and increases the levels of these neurotransmitters in the brain. This compound has several advantages for lab experiments, but it requires special handling and storage. Future research on this compound should focus on its potential use in the treatment of neurological disorders, its mechanism of action, and its use as a reference standard in forensic and toxicological analysis.

Synthesis Methods

The synthesis of 1-(3,5-dimethoxybenzoyl)-N-(4-fluorophenyl)-3-piperidinamine involves the reaction of 3,5-dimethoxybenzoyl chloride with 4-fluoroaniline to obtain the intermediate 4-fluoro-N-(3,5-dimethoxybenzoyl)aniline. The intermediate is then reacted with piperidine in the presence of a catalyst to obtain the final product, this compound. The yield of the synthesis process is around 60-70%, and the purity of the product can be improved by recrystallization.

Scientific Research Applications

1-(3,5-dimethoxybenzoyl)-N-(4-fluorophenyl)-3-piperidinamine has been used in scientific research to study its potential therapeutic applications. It has been found to exhibit antidepressant, anxiolytic, and antipsychotic properties. This compound has also been studied for its potential use in the treatment of Parkinson's disease and other neurological disorders. Additionally, this compound has been used as a reference standard in forensic and toxicological analysis.